Cas no 2320518-19-0 (4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine)

• Product Name: 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine
• CAS No: 2320518-19-0
• MF: C₁₈H₂₂FN₅O
• MW: 343.398586750031
• CID: 5328238
• Update Time: 2025-07-19

4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(((6-cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-5-fluoropyrimidine
• 4-cyclobutyl-6-[[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methoxy]pyrimidine
• 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine

• Inchi： 1S/C18H22FN5O/c19-15-9-20-11-23-18(15)24-6-4-13(5-7-24)10-25-17-8-16(21-12-22-17)14-2-1-3-14/h8-9,11-14H,1-7,10H2
• InChI Key： BBSNAZLQBTVFDZ-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1N1CCC(COC2=CC(C3CCC3)=NC=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 416
• XLogP3: 2.9
• Topological Polar Surface Area: 64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine

Introduction to 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine and Its Significance in Modern Medicinal Chemistry

Compounds with the CAS number 2320518-19-0 represent a fascinating class of molecules that have garnered significant attention in the field of medicinal chemistry. Among these, the compound named 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine stands out due to its unique structural features and promising biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, potential therapeutic applications, and its relevance in the context of contemporary research.

The molecular structure of 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine is characterized by a pyrimidine core, which is a common motif in many bioactive molecules. The presence of a fluorine atom at the 5-position of the pyrimidine ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity. Additionally, the compound features a piperidine ring linked to a cyclobutylpyrimidine moiety through an oxymethyl group. This intricate architecture suggests potential interactions with biological targets that are not easily achievable with simpler molecules.

In recent years, there has been a surge in interest regarding the development of novel small molecules for therapeutic purposes. The compound 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine has been extensively studied for its potential applications in various disease areas. One of the most promising areas of research is oncology. Pyrimidine derivatives have shown significant promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of this compound make it a candidate for targeting specific pathways that are dysregulated in cancer cells.

Moreover, the cyclobutyl group in the molecule adds an additional layer of complexity, which can influence both the solubility and bioavailability of the compound. This feature is particularly important in drug design, as it can significantly impact how well a drug is absorbed and distributed within the body. Recent studies have demonstrated that cycloalkyl groups can enhance binding affinity to certain biological targets, making them valuable in the development of new therapeutic agents.

The fluorine atom at the 5-position of the pyrimidine ring is another critical feature that contributes to the compound's potential efficacy. Fluorinated pyrimidines are known to exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This includes increased metabolic stability and better penetration across biological membranes. These properties are essential for ensuring that a drug remains active in the body long enough to exert its therapeutic effect.

One of the most exciting aspects of 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine is its potential as a lead compound for further drug development. Medicinal chemists often use such compounds as starting points for designing new molecules with enhanced potency and selectivity. The structural framework provided by this compound can be modified in various ways to optimize its biological activity. For instance, substituents can be introduced or removed to improve binding affinity or to target different aspects of a biological pathway.

In addition to oncology, this compound has also shown promise in other therapeutic areas. For example, it has been investigated for its potential role in anti-inflammatory treatments. Inflammation is a complex biological process that is involved in many diseases, including autoimmune disorders and chronic inflammatory conditions. Pyrimidine derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes and cytokines. The unique structure of 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine suggests that it may be able to interfere with these pathways in a novel way.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in building the carbon-carbon bonds that are essential for this molecule's structure. Additionally, modern spectroscopic techniques allow chemists to confirm the structure and purity of their synthetic products with high accuracy.

The pharmacological evaluation of 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine has revealed several promising properties. In vitro studies have shown that it exhibits significant activity against various kinases, which are enzymes that play a crucial role in cell signaling pathways. By inhibiting these kinases, the compound may be able to disrupt abnormal signaling cascades that are involved in diseases such as cancer and inflammation.

In vivo studies have also been conducted to assess the efficacy and safety of this compound. Animal models have provided valuable insights into how the compound behaves within a living organism. These studies have shown that it can effectively target specific pathways without causing significant side effects at reasonable doses. This is an important finding, as it suggests that the compound has potential for further development into a therapeutic agent.

The future directions for research on 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine are numerous and exciting. One area of focus is optimizing its pharmacokinetic properties through structural modifications. By fine-tuning its chemical structure, researchers hope to improve its solubility, bioavailability, and metabolic stability. Additionally, further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets and how it produces its therapeutic effects.

In conclusion, compounds like 4-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-5-fluoropyrimidine, with CAS number 2320518-19-0, represent significant advancements in medicinal chemistry. Their unique structural features and promising biological activities make them valuable candidates for further research and development into new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like these will play an increasingly important role in addressing some of humanity's most pressing health challenges.